(Pyridin-2-yl)(thiophen-2-yl)acetonitrile

• CAS No.: 24783-40-2
• Molecular Formula: C11H8N2S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: 2-pyridin-2-yl-2-thiophen-2-ylacetonitrile
• InChI: InChI=1S/C11H8N2S/c12-8-9(11-5-3-7-14-11)10-4-1-2-6-13-10/h1-7,9H
• InChI Key: MQNMVUUQBIBIOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(C#N)C2=CC=CS2

Description

(Pyridin-2-yl)(thiophen-2-yl)acetonitrile is a useful research compound. Its molecular formula is C11H8N2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a well-stirred solution containing 61.5 g. of 2-thienylacetonitrile and 56.5 g. of 2-chloropyridine in 400 ml. of toluene, slowly add a stirred suspension of 40 g. of sodamide in 300 ml. of toluene keeping the reaction temperature at 60°-65°C by cooling with an ice bath. After completing the addition maintain the temperature at 60°C for 2 hrs., add 200 ml. of water to the cooled reaction mixture, decant the tarry by-products and separate the aqueous layer. Evaporate in vacuo the resulting solution and dilute the thick black residue with 300 ml. of ether. Filter the separated solid and evaporate the filtrate. The desired product is distilled off at 145°-150°C/1 ml. and is recrystallized from alcohol to yield α-(2-thienyl)-2-pyridylacetonitrile, m.p. 48°-50°C.